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Compound of Interest

Compound Name: 2-(N-Methylanilino)ethanol

Cat. No.: B147263 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 2-
(N-Methylanilino)ethanol in water and common organic solvents. Due to a lack of readily

available quantitative data in peer-reviewed literature and chemical databases, this document

focuses on providing detailed experimental protocols for researchers to accurately determine

its solubility.

Overview of 2-(N-Methylanilino)ethanol
2-(N-Methylanilino)ethanol, with the chemical formula C₉H₁₃NO, is a light yellow oily

transparent liquid. It is primarily used as a dye intermediate[1]. Understanding its solubility is

crucial for its application in synthesis, formulation, and quality control processes.

Qualitative Solubility Profile
Based on available data, 2-(N-Methylanilino)ethanol exhibits the following general solubility

characteristics:

Water: Slightly soluble[1].

Ethanol: Soluble[1].

Ether: Soluble[1].
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While this qualitative information is a useful starting point, precise quantitative data is often

necessary for research and development purposes. The following sections outline detailed

experimental procedures to obtain this data.

Quantitative Solubility Data
As of the latest literature review, specific quantitative solubility data for 2-(N-
Methylanilino)ethanol (e.g., in g/100 mL or mol/L) in various solvents is not extensively

documented. The following table is provided as a template for researchers to populate with

their own experimentally determined values.

Solvent
Temperature
(°C)

Solubility (
g/100 mL)

Molar
Solubility
(mol/L)

Method Used

Water 25
Data to be

determined

Data to be

determined

e.g., Shake-

Flask Method

Ethanol 25
Data to be

determined

Data to be

determined

e.g., Gravimetric

Analysis

Diethyl Ether 25
Data to be

determined

Data to be

determined

e.g.,

Spectroscopic

Method

Acetone 25
Data to be

determined

Data to be

determined

e.g., Shake-

Flask Method

Toluene 25
Data to be

determined

Data to be

determined

e.g., Gravimetric

Analysis

Dichloromethane 25
Data to be

determined

Data to be

determined

e.g.,

Spectroscopic

Method

Experimental Protocols for Solubility Determination
To obtain quantitative solubility data, the following established methods are recommended. The

choice of method may depend on the solvent, the required precision, and available laboratory
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equipment.

Shake-Flask Method
The shake-flask method is a widely used technique for determining the equilibrium solubility of

a compound in a solvent.

Methodology:

Preparation: Add an excess amount of 2-(N-Methylanilino)ethanol to a known volume of

the desired solvent in a sealed, thermostated vessel (e.g., a glass flask).

Equilibration: Agitate the mixture at a constant temperature for a prolonged period (typically

24-72 hours) to ensure equilibrium is reached.

Phase Separation: Cease agitation and allow the undissolved solute to settle, resulting in a

saturated solution with an excess of the solute.

Sampling: Carefully withdraw a known volume of the supernatant (the saturated solution)

without disturbing the undissolved portion.

Quantification: Analyze the concentration of 2-(N-Methylanilino)ethanol in the sample using

a suitable analytical technique, such as UV-Vis spectroscopy, gas chromatography (GC), or

high-performance liquid chromatography (HPLC).

Calculation: Calculate the solubility based on the determined concentration and the volume

of the sample.

1. Add excess solute to solvent 2. Agitate at constant temperature
(24-72h) 3. Allow phases to separate 4. Sample the supernatant 5. Quantify solute concentration

(e.g., HPLC, GC) 6. Calculate solubility

Click to download full resolution via product page

Shake-Flask Method Workflow

Gravimetric Method
This method is suitable for determining the solubility of a liquid in a volatile solvent.
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Methodology:

Saturation: Prepare a saturated solution of 2-(N-Methylanilino)ethanol in the chosen

solvent at a specific temperature, ensuring a small amount of undissolved solute remains.

Sampling: Carefully transfer a known volume or mass of the clear, saturated supernatant to a

pre-weighed container.

Solvent Evaporation: Evaporate the solvent from the sample under controlled conditions

(e.g., in a fume hood or using a rotary evaporator) until only the non-volatile solute, 2-(N-
Methylanilino)ethanol, remains.

Weighing: Accurately weigh the container with the remaining solute.

Calculation: The mass of the dissolved solute is the final mass minus the initial mass of the

container. The solubility can then be expressed as grams of solute per volume or mass of the

solvent.

1. Prepare saturated solution 2. Transfer known volume of supernatant
to pre-weighed container 3. Evaporate solvent 4. Weigh container with solute 5. Calculate solubility

Click to download full resolution via product page

Gravimetric Method Workflow

General Procedure for Qualitative and Semi-Quantitative
Solubility Assessment
For a rapid assessment of solubility, a simple test tube method can be employed.

Methodology:

Initial Test: Add approximately 0.1 mL of 2-(N-Methylanilino)ethanol to 3 mL of the solvent

in a test tube.

Observation: Vigorously shake the test tube for about 30 seconds and observe if the solute

dissolves completely.
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Classification:

Soluble: If the solute dissolves completely.

Slightly Soluble: If a portion of the solute dissolves.

Insoluble: If the solute does not appear to dissolve.

pH Test (for aqueous solutions): If the compound is soluble in water, test the resulting

solution with litmus paper to determine if it is acidic, basic, or neutral.

Add 0.1 mL solute to 3 mL solvent

Shake vigorously

Observe for dissolution

Soluble

Complete dissolution

Slightly Soluble

Partial dissolution

Insoluble

No dissolution

Click to download full resolution via product page

Qualitative Solubility Assessment

Factors Influencing Solubility
Researchers should consider the following factors when determining and reporting the

solubility of 2-(N-Methylanilino)ethanol:

Temperature: Solubility is highly dependent on temperature. It is crucial to control and report

the temperature at which the solubility is determined.
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pH (for aqueous solutions): As an amino alcohol, the solubility of 2-(N-
Methylanilino)ethanol in water is expected to be pH-dependent. Its basic amino group can

be protonated at acidic pH, potentially increasing its aqueous solubility.

Purity of Solute and Solvent: The presence of impurities can significantly affect solubility

measurements. Ensure high-purity materials are used for accurate results.

Polymorphism: If the compound can exist in different crystalline forms, each form may have

a different solubility.

Conclusion
This technical guide provides a framework for understanding and determining the solubility of

2-(N-Methylanilino)ethanol. While qualitative data suggests it is slightly soluble in water and

soluble in ethanol and ether, this guide equips researchers with the necessary experimental

protocols to obtain precise, quantitative solubility data. Accurate solubility data is essential for

the effective use of this compound in various scientific and industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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